Cas no 560078-06-0 (Benzamide, 4-(1-methylethyl)-N-(5-methyl-2-pyridinyl)- (9CI))

Benzamide, 4-(1-methylethyl)-N-(5-methyl-2-pyridinyl)- (9CI) structure
560078-06-0 structure
Product name:Benzamide, 4-(1-methylethyl)-N-(5-methyl-2-pyridinyl)- (9CI)
CAS No:560078-06-0
MF:C16H18N2O
MW:254.326923847198
CID:1022501
PubChem ID:898822

Benzamide, 4-(1-methylethyl)-N-(5-methyl-2-pyridinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-(1-methylethyl)-N-(5-methyl-2-pyridinyl)- (9CI)
    • N-(5-methylpyridin-2-yl)-4-propan-2-ylbenzamide
    • 4-isopropyl-N-(5-methylpyridin-2-yl)benzamide
    • AC1LI6RN
    • AG-F-96359
    • CTK5A4476
    • Oprea1_771493
    • STK438242
    • 560078-06-0
    • SCHEMBL12501784
    • AKOS003291230
    • N-(5-methylpyridin-2-yl)-4-(propan-2-yl)benzamide
    • DB-284970
    • 4-isopropyl-N-(5-methyl-2-pyridinyl)benzamide
    • BENZAMIDE, 4-(1-METHYLETHYL)-N-(5-METHYL-2-PYRIDINYL)-
    • ST50941021
    • DTXSID30358465
    • Inchi: InChI=1S/C16H18N2O/c1-11(2)13-5-7-14(8-6-13)16(19)18-15-9-4-12(3)10-17-15/h4-11H,1-3H3,(H,17,18,19)
    • InChI Key: ATASETIYIOOZLC-UHFFFAOYSA-N
    • SMILES: CC1=CN=C(C=C1)NC(=O)C2=CC=C(C=C2)C(C)C

Computed Properties

  • Exact Mass: 254.141913202g/mol
  • Monoisotopic Mass: 254.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42Ų
  • XLogP3: 3.5

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